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Compound of Interest

Compound Name: Triethylindium

Cat. No.: B1595915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
triethylindium, a significant organometallic compound. The information herein is intended to
support research, development, and safety protocols for professionals working with this
substance.

Core Physicochemical Data

Quantitative data for triethylindium is summarized in the table below for ease of reference.

Property Value Units Citations
Molecular Weight 202.00 g/mol [1][2]13]
Density 1.260 g/cm3 [1114]
Molecular Formula CeHasln [11[3]

CAS Number 923-34-2 [11[31[4]

Physical State Liquid [2]

Appearance Clear, colorless [2]

Melting Point -31.9 °C [1][4]
Boiling Point 184 °C [1114]
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Experimental Protocols

The determination of the molecular weight and density of a pyrophoric and air-sensitive
compound like triethylindium requires specialized experimental procedures conducted within
an inert atmosphere (e.g., a glovebox or using Schlenk line techniques).

Representative Protocol for Density Determination

The density of triethylindium can be determined using a pycnometer within an inert
atmosphere.

Preparation: The pycnometer is rigorously cleaned, dried in an oven, and then transferred to
a glovebox to cool to ambient temperature.

o Tare Mass: The empty pycnometer, including its stopper, is weighed on an analytical balance
inside the glovebox to determine its tare mass.

e Sample Transfer: A known volume of triethylindium is carefully transferred into the
pychometer using a gas-tight syringe. This operation must be performed under an inert gas
to prevent contact with air or moisture.

o Mass of Pycnometer with Sample: The pycnometer containing the triethylindium is securely
stoppered and weighed again inside the glovebox.

o Calculation: The density is calculated by dividing the mass of the triethylindium (mass of
pycnometer with sample minus tare mass) by the known volume of the pycnometer.

Representative Protocol for Molecular Weight
Determination

Mass spectrometry is a primary method for determining the molecular weight of organometallic
compounds.

o Sample Preparation: A dilute solution of triethylindium is prepared in a suitable anhydrous,
aprotic solvent inside a glovebox.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/product/b1595915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Instrumentation: A mass spectrometer equipped with a soft ionization source, such as
electrospray ionization (ESI), is employed to minimize fragmentation of the molecule.

o Sample Introduction: The prepared sample is introduced into the mass spectrometer using
an air-sensitive sample introduction technique, such as a syringe pump connected via sealed
tubing, to maintain an inert environment.

o Data Acquisition: The mass spectrum is acquired, showing the mass-to-charge ratio (m/z) of
the ions. The molecular ion peak corresponding to triethylindium will be a key indicator of
its molecular weight.

o Data Analysis: The molecular weight is determined from the m/z value of the molecular ion
peak. The isotopic distribution pattern can also be analyzed to confirm the presence and
number of indium atoms in the molecule.

Visualized Workflows and Relationships

The following diagrams illustrate the logical workflow for determining the physicochemical
properties of triethylindium and the relationship between its key attributes.
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Density Determination Workflow

Prepare Pycnometer in Glovebox

:

Measure Tare Mass

:

Transfer Triethylindium Sample

:

Measure Mass of Pycnometer + Sample

:

Calculate Density (Mass/Volume)

Click to download full resolution via product page

Workflow for Density Determination
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Molecular Weight Determination Workflow

Prepare Solution in Anhydrous Solvent

:

Introduce Sample to Mass Spectrometer

:

Acquire Mass Spectrum (ESI-MS)

:

Identify Molecular lon Peak

:

Determine Molecular Weight from m/z

Click to download full resolution via product page

Workflow for Molecular Weight Determination

Interrelation of Triethylindium Properties

Triethylindium

Molecular Weight Density Molecular Formula
(202.00 g/mol) (1.260 g/cm?) (CeHasln)
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Key Properties of Triethylindium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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